Cas no 1803600-51-2 (4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride)

4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride is a high-purity chemical compound primarily used in pharmaceutical and biochemical research. Its structure features a triazole-pyridine core, which is of interest in the development of novel therapeutic agents, particularly in kinase inhibition and antimicrobial applications. The dihydrochloride salt form enhances solubility and stability, making it suitable for experimental and formulation studies. This compound is characterized by its well-defined synthetic route, ensuring consistent quality and reproducibility. Its dual amine functionality allows for further derivatization, enabling versatile applications in medicinal chemistry and drug discovery. Strict quality control measures ensure compliance with research-grade standards.
4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride structure
1803600-51-2 structure
Product Name:4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride
CAS No:1803600-51-2
MF:C8H12Cl2N6
MW:263.127078056335
CID:4777749
PubChem ID:86812349
Update Time:2025-06-29

4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride
    • 4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride
    • Inchi: 1S/C8H10N6.2ClH/c1-14-8(10)12-7(13-14)5-2-3-11-6(9)4-5;;/h2-4H,1H3,(H2,9,11)(H2,10,12,13);2*1H
    • InChI Key: LBCUEIXCRFGQJV-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(C)C(N)=NC(C2C=CN=C(C=2)N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Topological Polar Surface Area: 95.6

4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride Pricemore >>

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Additional information on 4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride

Introduction to 4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride (CAS No. 1803600-51-2)

4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride (CAS No. 1803600-51-2) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound is a derivative of pyridine and triazole, two heterocyclic rings that are known for their biological activities and pharmacological properties. The presence of these rings, along with the amino and methyl groups, contributes to the unique chemical structure and functional characteristics of the compound.

The chemical structure of 4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride can be described as follows: it consists of a pyridine ring with a substituent at the 4-position, which is a 5-amino-1-methyl-1H-1,2,4-triazol-3-yl group. The compound is further modified by the addition of two hydrochloride ions (dihydrochloride), which serve to stabilize the molecule and enhance its solubility in aqueous environments. This structural arrangement provides a foundation for understanding the compound's interactions with biological systems and its potential as a therapeutic agent.

In recent years, research on 4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride has focused on its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. One notable area of interest is its activity as an inhibitor of adenosine deaminase (ADA), an enzyme that plays a crucial role in purine metabolism and immune function. Studies have shown that compounds with similar structures to 4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride can effectively inhibit ADA activity, suggesting potential applications in the treatment of immunodeficiency disorders and certain types of cancer.

Beyond its enzymatic inhibition properties, 4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride has also been investigated for its anti-inflammatory and anti-proliferative effects. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. Additionally, it has shown promise in inhibiting the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival.

The pharmacokinetic properties of 4-(5-Amino-1-methyl-1H-1,2,4-triazol-3-y l)pyridin - 2 - amine dihydrochloride have also been studied to evaluate its suitability for therapeutic use. Research indicates that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for further development as a drug candidate. However, further studies are needed to fully understand its metabolism, distribution, and potential side effects in vivo.

Clinical trials are currently underway to assess the safety and efficacy of 4-(5-Amino - 1 - methyl - 1H - 1 , 2 , 4 - triazol - 3 - yl ) pyridin - 2 - amine dihydrochloride in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy. These findings have paved the way for more advanced clinical trials to explore the compound's therapeutic potential in specific disease indications.

In conclusion, 4-(5-Amino - 1 - methyl - 1H - 1 , 2 , 4 - triazol - 3 - yl ) pyridin - 2 - amine dihydrochloride (CAS No. 1803600 - 51 - 2) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for addressing unmet medical needs in various disease areas.

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